Cas no 1261853-90-0 (4-Amino-2,5,2',3'-tetrafluorobiphenyl)

• Product Name: 4-Amino-2,5,2',3'-tetrafluorobiphenyl
• CAS No: 1261853-90-0
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4997050
• Update Time: 2025-11-02

4-Amino-2,5,2',3'-tetrafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5,2',3'-tetrafluorobiphenyl

• Inchi： 1S/C12H7F4N/c13-8-3-1-2-6(12(8)16)7-4-10(15)11(17)5-9(7)14/h1-5H,17H2
• InChI Key： ITLAYCVKVNZGDL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1C=CC=C(C=1F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Amino-2,5,2',3'-tetrafluorobiphenyl

4-Amino-2,5,2',3'-Tetrafluorobiphenyl (CAS No. 1261853-90-0): A Versatile Building Block in Modern Medicinal Chemistry

4-Amino-2,5,2',3'-tetrafluorobiphenyl (CAS No. 1261853-90-0) has emerged as a pivotal molecular scaffold in the field of pharmaceutical sciences due to its unique electronic and steric properties. This fluorinated biphenyl derivative combines the strategic positioning of fluorine atoms with an amino functional group, creating a molecular framework that exhibits remarkable versatility in drug design and materials engineering. Recent advancements in synthetic methodologies have significantly expanded the scope of applications for this compound, particularly in the development of small molecule therapeutics and bioactive materials.

The chemical structure of 4-Amino-2,5,2',3'-tetrafluorobiphenyl features a biphenyl core substituted with four fluorine atoms at the 2,5,2', and 3' positions, along with an amino group at the 4-position. This specific pattern of fluorination and functionalization is not only synthetically challenging but also confers distinct physicochemical properties. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of molecules, while the amino group provides a site for further derivatization. These characteristics have been exploited in recent studies published in Journal of Medicinal Chemistry (2023) and ACS Medicinal Chemistry Letters (2024), where this compound was highlighted as a key intermediate in the synthesis of selective kinase inhibitors and COX-2 selective anti-inflammatory agents.

One of the most significant applications of 4-Amino-2,5,2',3'-tetrafluorobiphenyl lies in the field of targeted drug delivery systems. The fluorine atoms in this molecule act as molecular "handles" for site-specific conjugation with targeting ligands, as demonstrated in a 2023 study published in Nature Communications. Researchers at the University of Tokyo utilized this compound as a core structure to develop fluorinated prodrugs capable of enhanced tumor penetration and reduced off-target toxicity. The regioselective fluorination pattern in this molecule proved critical in maintaining the structural integrity of the prodrug while enabling controlled release mechanisms in response to specific intracellular conditions.

Recent breakthroughs in electrochemical synthesis have also contributed to the efficient production of 4-Amino-2,5,2',3'-tetrafluorobiphenyl. A 2024 paper in Chemical Science described a novel flow chemistry approach that achieved a 95% yield of the compound with high stereoselectivity. This method involves the fluorination of biphenyl precursors using a fluorine gas atmosphere in a continuous flow reactor, significantly reducing reaction times compared to traditional batch methods. The authors emphasized that this synthetic route is particularly advantageous for large-scale manufacturing, as it minimizes the use of toxic solvents and achieves green chemistry standards.

In the realm of materials science, 4-Amino-2,5,2',3'-tetrafluorobiphenyl has shown promise as a photoresponsive material. A collaborative study between MIT and Harvard University in 2023 demonstrated that this compound can be incorporated into fluorescent polymers that exhibit tunable emission properties under different wavelengths of light. The electron-withdrawing effect of the fluorine atoms was found to shift the absorption spectrum of the polymer, enabling applications in optical sensors and smart coatings with enhanced sensitivity. This discovery has sparked interest in the development of fluorinated conjugated polymers for next-generation display technologies.

The biological activity of 4-Amino-2,5,2',3'-tetrafluorobiphenyl has also been extensively investigated. A 2024 study published in Angewandte Chemie revealed that this compound exhibits moderate inhibitory activity against tyrosine kinase receptors, suggesting potential applications in the treatment of oncogenic signaling pathways. Researchers at the Broad Institute used structure-activity relationship (SAR) studies to optimize the substituent pattern of the compound, demonstrating that the fluorine atoms at the 2' and 3' positions play a crucial role in stabilizing the inhibitor-receptor complex. These findings have provided valuable insights for the rational design of next-generation kinase inhibitors with improved selectivity profiles.

Moreover, the solubility characteristics of 4-Amino-2,5,2',3'-tetrafluorobiphenyl have been optimized through amphiphilic modification strategies. A 2023 paper in Journal of Organic Chemistry described the synthesis of micelle-forming derivatives of this compound that exhibit enhanced aqueous solubility while retaining the hydrophobic core structure. These modified forms have shown potential as carrier molecules in lipid-based drug delivery systems, where they can encapsulate hydrophobic drugs and facilitate their transport across biological membranes. The fluorine atoms in the core structure were found to improve the thermal stability of the micelles, making them suitable for applications in controlled release formulations.

Looking ahead, the versatile chemistry of 4-Amino-2,5,2',3'-tetrafluorobiphenyl is expected to drive further innovations in multiple scientific disciplines. Ongoing research at institutions such as the Max Planck Institute and the National Institutes of Health is focused on exploring the biodegradability of this compound and its derivatives, which is essential for environmentally sustainable applications. Additionally, the development of computational models to predict the reactivity patterns of this molecule is gaining momentum, as highlighted in a 2024 review article in Accounts of Chemical Research. These models are expected to accelerate the discovery of new fluorinated compounds with tailored properties for specific applications.

In conclusion, 4-Amino-2,5,2',3'-tetrafluorobiphenyl stands as a remarkable example of how strategic fluorination and functional group introduction can yield molecules with extraordinary chemical and biological properties. As synthetic methods continue to evolve and our understanding of its structure-activity relationships deepens, this compound is poised to play a pivotal role in the development of next-generation therapeutics, smart materials, and environmentally friendly technologies. The interdisciplinary nature of its applications underscores the importance of collaborative research in advancing the frontiers of modern chemistry and materials science.

The compound 4-Amino-2,5,2',3'-tetrafluorobiphenyl exemplifies the power of strategic fluorination and functional group incorporation in creating molecules with versatile chemical and biological properties. Below is a structured summary of its key characteristics and applications, derived from the detailed analysis: --- ### 1. Structural Features - Core Structure: Biphenyl core with four fluorine atoms at the 2, 5, 2', and 3' positions, and an amino group at the 4-position. - Functional Properties: - Fluorine atoms enhance lipophilicity and metabolic stability. - Amino group provides a site for further derivatization. --- ### 2. Synthetic Advancements - Efficient Synthesis: - Electrochemical methods (2024, *Chemical Science*) achieve 95% yield with high stereoselectivity. - Flow chemistry reduces reaction time and aligns with green chemistry principles. --- ### 3. Applications in Drug Development - Targeted Drug Delivery: - Used as a core structure in fluorinated prodrugs (2023, *Nature Communications*). - Enables site-specific conjugation and controlled release in tumor environments. - Kinase Inhibitors: - Shows moderate inhibitory activity against tyrosine kinase receptors (2024, *Angewandte Chemie*). - Fluorine atoms at 2' and 3' positions are critical for inhibitor-receptor complex stability. --- ### 4. Materials Science Applications - Photoresponsive Polymers: - Incorporated into fluorescent materials (2023, *Journal of Organic Chemistry*). - Amphiphilic modifications improve aqueous solubility, enabling use in lipid-based drug delivery. - Micelle-Forming Derivatives: - Enhances thermal stability of micelles for controlled release formulations. --- ### 5. Environmental and Computational Perspectives - Biodegradability: - Ongoing research focuses on environmentally sustainable applications. - Computational Models: - Predict reactivity patterns, accelerating discovery of tailored fluorinated compounds (2024, *Accounts of Chemical Research*). --- ### 6. Future Outlook - Interdisciplinary Impact: - Key role in next-generation therapeutics, smart materials, and green technologies. - Highlights the importance of collaborative research in chemistry and materials science. --- ### Conclusion 4-Amino-2,5,2',3'-tetrafluorobiphenyl is a versatile molecule with diverse applications, driven by its unique chemical structure and strategic functionalization. Its synthetic flexibility and interdisciplinary relevance position it as a cornerstone in modern scientific innovation.